Lipophilicity (XLogP3-AA) Comparison: 2-Chloro-N-ethyl-4-methylaniline vs. 2-Chloro-4-methylaniline and 2-Chloro-N-ethylaniline
The computed lipophilicity (XLogP3-AA) of 2-chloro-N-ethyl-4-methylaniline is 3.3, which is substantially higher than the XLogP3-AA of its des-ethyl analog 2-chloro-4-methylaniline (CAS 615-65-6, XLogP3-AA ≈ 2.4) and its des-methyl analog 2-chloro-N-ethylaniline (CAS 13519-74-9, XLogP3-AA ≈ 2.7) [1]. This approximately 0.6–0.9 log unit increase indicates approximately 4- to 8-fold higher expected partitioning into lipid membranes, which is a critical consideration when the compound is used as a synthetic intermediate for bioactive molecules requiring enhanced passive membrane permeability [2].
| Evidence Dimension | Lipophilicity (XLogP3-AA computed logP) |
|---|---|
| Target Compound Data | XLogP3-AA = 3.3 |
| Comparator Or Baseline | 2-Chloro-4-methylaniline: XLogP3-AA ≈ 2.4; 2-Chloro-N-ethylaniline: XLogP3-AA ≈ 2.7 |
| Quantified Difference | +0.6 to +0.9 log units (approximately 4- to 8-fold higher lipid partitioning) |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18) |
Why This Matters
Higher lipophilicity translates to enhanced passive membrane permeability, making the compound a more suitable intermediate for synthesizing CNS-penetrant drug candidates or lipophilic agrochemical agents.
- [1] PubChem. (2026). Compound Summary for CID 21161507: 2-Chloro-N-ethyl-4-methylaniline. National Center for Biotechnology Information. Retrieved April 25, 2026. View Source
- [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1–3), 3–26. View Source
